Cas no 4339-72-4 (3-O-Acetyloleanolic acid)

3-o-acetyloleanolic acid (3aoa) is an oleanolic acid extracted from the seeds of Vigna sinensis K. It can induce cancer cell apoptosis and has anti angiogenic effect

3-O-Acetyloleanolic acid structure

Product Name:3-O-Acetyloleanolic acid

CAS No:4339-72-4

Molecular Formula:C₃₂H₅₀O₄

Molecular Weight:498.7370

MDL:MFCD09752429

CID:44955

PubChem ID:151202

3-O-Acetyloleanolic acid Properties

Names and Identifiers

- Oleanolic acid 3-acetate
- 3-O-Acetyloleanolic acid
- 3beta-3-Acetoxyolean-12-en-28-oic acid
- (3alpha,5xi,9xi,18xi)-3-(acetyloxy)olean-12-en-28-oic acid
- (3beta)-3-(acetyloxy)olean-12-en-28-oic acid
- Oleanolic acid acetate
- [ "Oleanolic acid acetate" ]
- Acetyl oleanolic acid
- 3-?O-?Acetyloleanolic acid
- Acetyloleanolic acid
- AK104331
- BDBM50102741
- 3-(Acetylox
- ST24042392
- W2526
- 339A724
- 3 - acetyl oleanolic acid
- 3beta-acetoxyolean-12-en-28-acid
- MFCD09752429
- A872702
- (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-acetoxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- 4339-72-4
- Olean-12-en-28-oic acid, 3-(acetyloxy)-, (3beta)-
- AKOS016036262
- BS-16825
- 3-(Acetyloxy)olean-12-en-28-oic acid
- C75167
- 3--cetyloleanolic acid
- AC-34649
- (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-acetyloxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- 3-Acetyloleanolic acid
- HY-N2618
- CHEMBL486822
- DTXSID20963002
- CS-0023022
- SCHEMBL828971
- (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-10-acetoxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicene-4a(2H)-carboxylic acid
- 3-O-Acetyloleanolic acid; 3beta-3-Acetoxyolean-12-en-28-oic acid
- (+)-Acetyloleanolic acid
- (+)-3-O-Acetyloleanolic acid
- 3beta-Acetoxyolean-12-en-28-oic acid
- (+)-Oleanolic acid acetate
- (4AS,6AS,6BR,8AR,10S,12AR,12BR,14BS)-10-(ACETYLOXY)-2,2,6A,6B,9,9,12A-HEPTAMETHYL-1,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLIC ACID
- DA-70502
- 3-O-Acetyloleanolicacid
- +Expand
- MDL： MFCD09752429
- InChIKey： RIXNFYQZWDGQAE-DFHVBEEKSA-N
- Inchi： 1S/C32H50O4/c1-20(33)36-25-12-13-29(6)23(28(25,4)5)11-14-31(8)24(29)10-9-21-22-19-27(2,3)15-17-32(22,26(34)35)18-16-30(21,31)7/h9,22-25H,10-19H2,1-8H3,(H,34,35)/t22-,23-,24+,25-,29-,30+,31+,32-/m0/s1
- SMILES： O(C(C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

Exact Mass: 498.37091g/mol
Surface Charge: 0
XLogP3: 8.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 498.37091g/mol
Monoisotopic Mass: 498.37091g/mol
Topological Polar Surface Area: 63.6Å²
Heavy Atom Count: 36
Complexity: 992
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 498.7

Experimental Properties

LogP: 7.80440
PSA: 63.60000
Refractive Index: 1.545
Boiling Point: 564.4°C at 760 mmHg
Melting Point: 265-268 ºC
Flash Point: 170.4°C
Color/Form: Powder
Density: 1.10

3-O-Acetyloleanolic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DHE7-1mg	Oleanolic acid 3-acetate	4339-72-4	98%	1mg	$102.00	2024-05-02
A2B Chem LLC	AG28271-1mg	3-O-Acetyloleanolic acid	4339-72-4	≥95%	1mg	$84.00	2024-04-20
Aaron	AR00DHMJ-5mg	Oleanolic acid 3-acetate	4339-72-4	95%	5mg	$138.00
abcr	AB505367-1mg	3-O-Acetyloleanolic acid; .	4339-72-4		1mg	€174.50
Ambeed	A269919-1mg	(4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-10-Acetoxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicene-4a(2H)-carboxylic acid	4339-72-4	95%	1mg	$38.0	2024-07-19
ChemScence	CS-0023022-5mg	3-\u200bO-\u200bAcetyloleanolic acid	4339-72-4		5mg	$336.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0068-20mg	3-O-acetyloleanolic acid	4339-72-4	98%	20mg	$165	2023-09-20
eNovation Chemicals LLC	D755687-2mg	Oleanolic acid 3-acetate	4339-72-4	95+%	2mg	$215	2022-09-12
MedChemExpress	HY-N2618-5mg	3-O-Acetyloleanolic acid	4339-72-4	98.50%	5mg	￥850	2024-05-25
S e l l e c k ZHONG GUO	E2059-1mg	3-O-Acetyloleanolic acid	4339-72-4		1mg	￥2104.83

3-O-Acetyloleanolic acid Suppliers

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3-O-Acetyloleanolic acid Related Literature

1. Natural products of pentacyclic triterpenoids: from discovery to heterologous biosynthesis

Yanlin Li,Jing Wang,Linyong Li,Wenhui Song,Min Li,Xin Hua,Yu Wang,Jifeng Yuan,Zheyong Xue Nat. Prod. Rep. 2023 40 1303
2. Notes

R. E. Corbett,M. A. McDowall,E. J. Bowen,J. Sahu,C. A. Bunton,G. Israel,M. M. Mhala,D. L. H. Williams,A. R. Katritzky,A. M. Monro,J. A. T. Beard,Peter Bladon,R. L. Huang,C. E. Dalgliesh,W. Kelly,R. A. Cox,A. J. Swallow,G. P. G. Dick,D. Livingston,H. C. S. Wood,G. S. Harris,D. S. Payne,Max Frankel,Y. Knobler,P. A. Fowell,C. T. Mortimer,E. A. Evans,M. Khalifa,A. A. Abo-Ouf,P. Smith,R. Hull,J. Baddiley,J. G. Buchanan,D. H. Hayes,P. A. Smith,M. L. Burstall,M. S. Gibson,E. W. Abel,E. E. Aynsley,M. L. Hair,B. Ellis,V. Petrow,D. Wedlake,R. M. Acheson,G. A. Taylor,Muriel L. Tomlinson,T. H. Elliott J. Chem. Soc. 1958 3715
3. Synthesis, biology and clinical significance of pentacyclic triterpenes: a multi-target approach to prevention and treatment of metabolic and vascular diseases

Huaming Sheng,Hongbin Sun Nat. Prod. Rep. 2011 28 543
4. Reviewing a plethora of oxidative-type reactions catalyzed by whole cells of Streptomyces species

Sara Salama,Mohamed H. Habib,Rajni Hatti-Kaul,Yasser Gaber RSC Adv. 2022 12 6974
5. 537. West African timbers. Part II. Heartwood constituents of the genus pterocarpus

A. Akisanya,C. W. L. Bevan,J. Hirst J. Chem. Soc. 1959 2679
6. Notes

Eric Cocker,Wesley Cocker,F. C. Cooper,M. W. Partridge,D. A. Forss,W. Freund,E. R. Stove,N. H. E. Ahlers,S. P. Ligthelm,D. E. White,L. S. Zampatti,A. G. Brook,J. K. Dawson,M. W. Lister,A. D. Campbell,D. R. D. Shaw,A. B. Densham,D. J. Langston,A. J. Simpson,N. B. Chapman,J. F. A. Williams,F. Bell,E. P. Taylor,F. Brown,W. K. R. Musgrave,R. F. Bird,E. E. Turner,B. Hamilton,W. O. Kermack,G. G. Allan,Duncan Maclean,G. T. Newbold,G. E. Watts J. Chem. Soc. 1952 5035
7. 994. Triterpenoids. Part XXVI. The triterpenoids of Vangueria tomentosa

D. H. R. Barton,H. T. Cheung,P. J. L. Daniels,K. G. Lewis,J. F. McGhie J. Chem. Soc. 1962 5163
8. 18. Triterpenoids. Part V. Some relative configurations in rings C, D, and E of the β-amyrin and the lupeol group of triterpenoids

D. H. R. Barton,N. J. Holness J. Chem. Soc. 1952 78
9. Birch bark research and development

Pavel A. Krasutsky Nat. Prod. Rep. 2006 23 919
10. Conversion of α- and β-amyrin into ursolic and oleanolic acids respectively. A synthesis of oleanolic acid

R. B. Boar,D. C. Knight,J. F. McGhie,D. H. R. Barton J. Chem. Soc. C 1970 678

Related Categories

Triterpenoids

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Amadis Chemical Company Limited

(CAS:4339-72-4)3-O-Acetyloleanolic acid

Purity:99%

Quantity:10mg

Price($):163.0